Cas no 1177130-83-4 (5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride)

• Product Name: 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride
• CAS No: 1177130-83-4
• MF: C₁₈H₂₄ClNO₂
• MW: 321.84166431427
• CID: 5388742
• Update Time: 2025-10-29

5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-4-[(2-methylpiperidin-1-ium-1-yl)methyl]chromen-2-one chloride
• 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride

• Inchi： 1S/C18H23NO2.ClH/c1-12-8-13(2)18-15(10-17(20)21-16(18)9-12)11-19-7-5-4-6-14(19)3;/h8-10,14H,4-7,11H2,1-3H3;1H
• InChI Key： CEFUUOWAFVPQFG-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1C)C1=CC(=O)OC2=CC(C)=CC(C)=C12.Cl

Additional information on 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride

Comprehensive Overview of 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride (CAS No. 1177130-83-4)

The compound 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride (CAS No. 1177130-83-4) is a synthetic derivative of the chromen-2-one family, which has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a chromen-2-one core with a 2-methylpiperidine substituent, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its pharmacological properties, including its interaction with biological targets such as enzymes and receptors.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride aligns with this trend, as its structural motifs are often associated with bioactivity in neurological and inflammatory pathways. The compound's hydrochloride salt form enhances its solubility, a critical factor for drug formulation and bioavailability studies. These attributes make it a valuable candidate for further exploration in preclinical research.

The synthesis of 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride involves multi-step organic reactions, including alkylation and cyclization processes. Its CAS No. 1177130-83-4 serves as a unique identifier in chemical databases, facilitating streamlined literature searches and regulatory compliance. The compound's purity and stability are rigorously tested using techniques like HPLC and mass spectrometry, ensuring reproducibility in research settings. Such meticulous characterization is essential for high-throughput screening and structure-activity relationship (SAR) studies.

From a commercial perspective, 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride is often sought after by contract research organizations (CROs) and academic laboratories specializing in medicinal chemistry. Its potential as a lead compound for developing novel therapeutics has sparked collaborations between industry and academia. Additionally, the rise of AI-driven drug discovery platforms has further amplified interest in such molecules, as they can be used to train predictive models for molecular docking and virtual screening.

Environmental and safety considerations are also paramount when working with 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride. While it is not classified as a hazardous substance, proper handling protocols—such as the use of personal protective equipment (PPE) and fume hoods—are recommended to minimize exposure. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to Good Laboratory Practices (GLP) to ensure safe and ethical experimentation.

Looking ahead, the versatility of 5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one hydrochloride positions it as a promising candidate for future therapeutic innovations. Its integration into combinatorial chemistry libraries and fragment-based drug design initiatives underscores its relevance in modern drug development. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for breakthroughs in treating complex diseases.